Ytterbium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kappaO,kappaO')-, (OC-6-11)-
Overview
Description
Ytterbium Complexes: Synthesis and Structural Analysis
Synthesis Analysis
The synthesis of ytterbium complexes has been explored through various methods, resulting in a range of coordination geometries and ligand frameworks. For instance, ytterbium(III) beta-diketonate complexes were synthesized with different chain lengths and fluorination levels, impacting the luminescence properties of the complexes . Divalent and trivalent ytterbium complexes with amine bis(phenolate) ligands were prepared through amine elimination and double-protonation reactions, respectively, showing monomeric and dimeric structures with distorted octahedral coordination geometries . Additionally, a potassium ytterbium complex with triethylenetetraaminehexaacetic acid was synthesized in aqueous solution, revealing a nine-coordinate ytterbium ion in a distorted monocapped square antiprism .
Molecular Structure Analysis
The molecular structures of ytterbium complexes exhibit a variety of coordination environments. Single crystal X-ray diffraction studies have shown that fluorinated ytterbium(III) complexes possess octacoordination around the Yb(3+) ion . Similarly, ytterbium(II) and ytterbium(III) complexes with amine bis(phenolate) ligands exhibit distorted octahedral coordination geometries . The potassium ytterbium complex displays a nine-coordinate ytterbium ion with a distorted monocapped square antiprism geometry . Tris(methylcyclopentadienyl)ytterbium(III) forms a monomeric structure with a distorted trigonal geometry around the ytterbium atom .
Chemical Reactions Analysis
Ytterbium complexes have been utilized in various chemical reactions, demonstrating their catalytic capabilities. For example, ytterbium(II) and ytterbium(III) complexes with amine bis(phenolate) ligands catalyze the highly heteroselective polymerization of rac-lactide . Ytterbium perfluorooctanoate [Yb(PFO)3] acts as an efficient catalyst for the microwave-assisted synthesis of tetrahydrobenzo[a]xanthene-11-ones under solvent-free conditions . These examples highlight the potential of ytterbium complexes in facilitating organic transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of ytterbium complexes are influenced by their ligand structures and coordination environments. Photoluminescence studies of ytterbium(III) beta-diketonate complexes have shown that fluorination and chain length of the ligands affect the luminescence intensity and excited state lifetime of the Yb(3+) ion . The ytterbium(II) and ytterbium(III) complexes with amine bis(phenolate) ligands exhibit high activity and stereoselectivity in the ring-opening polymerization of rac-lactide . The ytterbium complex with triethylenetetraaminehexaacetic acid forms a three-dimensional network structure, which may have implications for its physical stability and solubility .
properties
IUPAC Name |
(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;ytterbium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C11H20O2.Yb/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/b3*8-7-; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIZKKNPMYSUCGY-LWTKGLMZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.[Yb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.[Yb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H60O6Yb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
725.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ytterbium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kappaO,kappaO')-, (OC-6-11)- | |
CAS RN |
15492-52-1 |
Source
|
| Record name | Ytterbium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-.kappa.O3,.kappa.O5)-, (OC-6-11)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterbium(III) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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